Cas no 6840-26-2 (Phosphine oxide, (2-methylphenyl)diphenyl-)

• Product Name: Phosphine oxide, (2-methylphenyl)diphenyl-
• CAS No: 6840-26-2
• MF: C₁₉H₁₇OP
• MW: 292.311445951462
• CID: 393228
• PubChem ID: 12550550
• Update Time: 2025-04-19

Phosphine oxide, (2-methylphenyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, (2-methylphenyl)diphenyl-
• 1-diphenylphosphoryl-2-methylbenzene
• DTXSID40502230
• (2-Methylphenyl)(oxo)diphenyl-lambda~5~-phosphane
• 6840-26-2
• SCHEMBL471978
• 1-(DIPHENYLPHOSPHOROSO)-2-METHYLBENZENE
• tolyldiphenylphosphine oxide

• Inchi： 1S/C19H17OP/c1-16-10-8-9-15-19(16)21(20,17-11-4-2-5-12-17)18-13-6-3-7-14-18/h2-15H,1H3
• InChI Key： OAWNLHYHBAVUHJ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 292.10181
• Monoisotopic Mass: 292.101702159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 3.63440